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Compound of Interest

Compound Name: Barium(2+);2-ethylhexan-1-olate

Cat. No.: B3121677

An In-depth Technical Guide to Barium 2-ethylhexanoate (CAS: 2457-01-4)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Barium 2-ethylhexanoate, a
versatile organometallic compound. It covers its chemical and physical properties, synthesis
methodologies, key applications in materials science, and essential safety and handling
information.

Physicochemical Properties

Barium 2-ethylhexanoate, also known as Barium bis(2-ethylhexanoate) or Barium Octoate, is a
metal carboxylate salt.[1][2] While its appearance can vary depending on purity and
formulation, it is often supplied as a viscous or straw-colored liquid.[3][4] However, the high-
purity (98%) form has been described as fibers, powder, or crystals.[5] The compound is
notable for its solubility in organic solvents, which is a key attribute for its use as a precursor in
non-aqueous systems.[6]

All available quantitative data for Barium 2-ethylhexanoate is summarized in Table 1. It is
important to note the significant discrepancies in the reported flash point values, which has
critical safety implications. While some sources indicate a high flash point, several safety data
sheets classify it or its solutions as flammable, suggesting a much lower flash point around 25-
26°C.[1][41[7]
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Table 1: Physicochemical Properties of Barium 2-ethylhexanoate

Property Value Source(s)
CAS Number 2457-01-4 [5]

EC Number 219-535-8 [5]
Molecular Formula Ci6H30Ba0a4 [2][5]
Molecular Weight 423.73 g/mol [2][5]
Melting Point >300°C [4]

Boiling Point 228°C (at 760 mmHgQ)

Flash Point 25°C, 26°C, 114°C (estimated)  [1][4][7].[8]
Vapor Pressure 0.027 mmHg (at 25°C)

Water Solubility 172 g/L (at 20°C) [4]

Straw-colored liquid; viscous
Appearance o [31[41,[5]
liquid; fibers/powder/crystals

Synthesis Methodologies

Detailed, step-by-step experimental protocols for the synthesis of Barium 2-ethylhexanoate are
not readily available in public literature. However, the principal chemical routes are well-
described and primarily involve acid-base neutralization or ligand exchange reactions.[9]

Neutralization of a Barium Base

The most direct synthesis method involves the reaction of a basic barium compound, such as
barium carbonate (BaCOs) or barium hydroxide (Ba(OH)z2), with 2-ethylhexanoic acid.[9] When
using barium carbonate, the reaction proceeds with the evolution of carbon dioxide gas and
water, driving the reaction to completion.[9] This method is frequently used in commercial
production.[9]
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Caption: Workflow for the synthesis of Barium 2-ethylhexanoate.

Ligand Exchange Reactions

An alternative route is a ligand exchange (metathesis) reaction. This can be achieved by
reacting a water-soluble barium salt, like barium chloride (BaClz), with the sodium salt of the
organic acid, sodium 2-ethylhexanoate.[9] This method requires careful control of stoichiometry
to ensure the complete precipitation of the sodium chloride byproduct, yielding the desired

product.[9]
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Applications in Research and Industry

Barium 2-ethylhexanoate is an important compound with diverse applications, primarily in
materials science and industrial chemistry.

o Heat Stabilizer: It is used as a metallic soap that acts as a heat stabilizer in PVC
formulations, improving thermal resistance during processing.[2]

o Catalyst and Curing Agent: The compound serves as a catalyst in various chemical
reactions, including polymerization, and as a curing agent for polyurethane and polyester
resin systems.[2][6]

e Precursor for Advanced Materials: A significant application is its use as an organometallic
precursor in Metal-Organic Deposition (MOD).[9] MOD is a non-vacuum, solution-based
technique for creating high-quality thin films.[9] Barium 2-ethylhexanoate's good solubility
makes it an ideal precursor for fabricating barium-containing electronic materials, such as
ferroelectrics and superconductors.[5][9][10]

The general workflow for using Barium 2-ethylhexanoate in a Metal-Organic Deposition
process is outlined below.
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Caption: Generalized workflow for Metal-Organic Deposition (MOD).
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Safety and Handling

Barium 2-ethylhexanoate is associated with significant health hazards and requires careful

handling. It is classified as harmful if swallowed or inhaled and is suspected of damaging

fertility or the unborn child.[1]

Table 2: GHS Hazard and Precautionary Information

Category Code Description Source(s)
Signal Word Danger [8]
Hazard Statements H302 Harmful if swallowed. [11]
H332 Harmful if inhaled. [8]
May damage the
H360D . [8]
unborn child.
Flammable liquid and
H226 [1][11]
vapour.
) Obtain special
Precautionary , ,
P201 instructions before [718]
Statements
use.
Keep away from heat,
P210 [1][11]
sparks, open flames.
Avoid breathing
P261 _ [71111]
mist/vapours/spray.
Wear protective
P280 gloves/clothing/eye [718]
protection.
IF exposed or
P308+P313 concerned: Get [8]
medical advice.
P405 Store locked up. [7]
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Experimental Protocols for Safe Handling

e Engineering Controls: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood to minimize inhalation exposure.

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
glasses with side shields or goggles, and a lab coat.[7][8]

e Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the work
area. Keep the container tightly closed when not in use. Given the conflicting data, the
substance should be treated as flammable; keep away from ignition sources.[1][11]

o Storage: Store in a cool, dry, well-ventilated area designated for flammable and toxic
materials.[4] Keep away from oxidizing agents and incompatible materials.[8]

o First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and seek
immediate medical attention.[7]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing.[7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get medical attention.[1]

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[7]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations. Do not allow to enter drains or surface water.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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